Cas no 1272780-01-4 (3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol)

3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol is a specialized organic compound featuring a thiophene core functionalized with a propargyl alcohol moiety and a 4,4-dimethylpiperidine substituent. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of the alkyne group enables click chemistry applications, while the piperidine moiety enhances solubility and bioavailability. Its well-defined molecular architecture allows for precise modifications, facilitating its use as a versatile intermediate in heterocyclic synthesis. The compound’s stability and functional group compatibility make it suitable for advanced research in medicinal chemistry and material science.
3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol structure
1272780-01-4 structure
Product Name:3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol
CAS No:1272780-01-4
MF:C15H21NOS
MW:263.398342847824
MDL:MFCD17409261
CID:5607468
PubChem ID:55155934
Update Time:2025-06-13

3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-{5-[(4,4-dimethylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol
    • 1272780-01-4
    • EN300-844594
    • AKOS006168940
    • 3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol
    • MDL: MFCD17409261
    • Inchi: 1S/C15H21NOS/c1-15(2)5-7-16(8-6-15)11-14-10-13(12-18-14)4-3-9-17/h10,12,17H,5-9,11H2,1-2H3
    • InChI Key: JKIRKPBUNIUPMF-UHFFFAOYSA-N
    • SMILES: S1C=C(C#CCO)C=C1CN1CCC(C)(C)CC1

Computed Properties

  • Exact Mass: 263.13438547g/mol
  • Monoisotopic Mass: 263.13438547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 51.7Ų

3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol Pricemore >>

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Additional information on 3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol

Comprehensive Overview of 3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol (CAS No. 1272780-01-4)

3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol (CAS No. 1272780-01-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of thiophene derivatives, which are widely studied for their biological activities and versatility in drug design. The presence of a prop-2-yn-1-ol moiety and a 4,4-dimethylpiperidine group in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the increasing focus on targeted therapies in oncology and neurology. The compound's CAS No. 1272780-01-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol involves multi-step organic reactions, including Sonogashira coupling and Mannich-type reactions, which are well-documented in the literature. Its thiophene ring and alkynyl alcohol functionality contribute to its stability and reactivity, making it a valuable intermediate for further derivatization. These properties align with the growing trend of fragment-based drug discovery, where small molecules are used to build larger, more complex structures.

From an industrial perspective, CAS No. 1272780-01-4 is often discussed in the context of high-throughput screening and combinatorial chemistry. Its molecular weight and lipophilicity make it suitable for drug-like properties assessments, a critical step in early-stage drug development. Additionally, the compound's methylthiophene and dimethylpiperidine components are frequently explored in bioisosteric replacements, a strategy to optimize pharmacokinetics and reduce toxicity.

Environmental and regulatory considerations are also important when working with 3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol. While it is not classified as hazardous, proper handling and disposal protocols should be followed to ensure safety. The compound's logP and aqueous solubility data are often requested by researchers, highlighting the need for transparent and accurate physicochemical characterization.

In summary, 3-{5-(4,4-dimethylpiperidin-1-yl)methylthiophen-3-yl}prop-2-yn-1-ol (CAS No. 1272780-01-4) represents a fascinating area of study in modern chemistry. Its structural complexity and potential applications in drug discovery and material science make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the development of next-generation therapeutics and functional materials.

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